Cas no 35972-69-1 (2-ethylhexyl 2-aminobenzoate)

• Product name: 2-ethylhexyl 2-aminobenzoate
• CAS No: 35972-69-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34862
• CID: 1474180
• PubChem ID: 22450300

2-ethylhexyl 2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexyl 2-aminobenzoate
• benzoic acid, 2-amino-, 2-ethylhexyl ester
• LogP
• 2-Ethylhexyl 2-aminobenzoate; benzoic acid, 2-amino-, 2-ethylhexyl ester; LogP
• 2-ethylhexyl anthranilate
• DTXSID701312045
• SCHEMBL379118
• 35972-69-1
• ARSXOOKLTZEULO-UHFFFAOYSA-N
• AKOS012754523

• Inchi： InChI=1S/C15H23NO2/c1-3-5-8-12(4-2)11-18-15(17)13-9-6-7-10-14(13)16/h6-7,9-10,12H,3-5,8,11,16H2,1-2H3
• InChI Key： ARSXOOKLTZEULO-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(=O)C1=CC=CC=C1N

Computed Properties

• Exact Mass: 249.17299
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 353.7°C at 760 mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.52
• PSA: 52.32